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Compound of Interest

Compound Name: alpha-D-glucose-d12

Cat. No.: B12412515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the key quality attributes and analytical

methodologies associated with alpha-D-glucose-d12, a deuterated internal standard crucial

for quantitative studies in metabolomics and drug development.

Quantitative Data Summary
The following tables summarize the typical specifications found on a Certificate of Analysis for

alpha-D-glucose-d12, providing a clear comparison of critical quality parameters.

Table 1: Identity and Physical Properties

Parameter Specification

Chemical Name alpha-D-glucose-d12

Molecular Formula C6D12O6

Molecular Weight 192.23 g/mol

Appearance White to off-white solid/powder[1]

Optical Activity [α]D/25 +52.0° (c = 2 in H2O with trace NH4OH)

Table 2: Purity and Isotopic Enrichment
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Parameter Method Specification

Purity HPLC ≥99%

Isotopic Enrichment Mass Spectrometry / NMR ≥97 atom % D

Water Content Karl Fischer ≤0.1%

Experimental Protocols
Detailed methodologies for the key analytical techniques used to certify the quality of alpha-D-
glucose-d12 are provided below. These protocols are representative of standard industry

practices.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is designed to separate and quantify the main component from any potential

impurities.

Instrumentation: A standard HPLC system equipped with a refractive index detector (RID) is

typically used, as glucose lacks a strong UV chromophore.

Column: An amino-based column (e.g., Aminex HPX-87C) is commonly employed for

carbohydrate analysis.

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 80:20 v/v) is a

common mobile phase.

Flow Rate: A flow rate of 1.0 mL/min is typically used.

Column Temperature: The column is maintained at a constant temperature, for example,

35°C, to ensure reproducible retention times.

Injection Volume: A 10 µL injection volume is standard.

Sample Preparation: A solution of alpha-D-glucose-d12 is prepared in the mobile phase at a

concentration of approximately 1 mg/mL.
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Quantification: The purity is determined by calculating the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation and Isotopic Enrichment
NMR spectroscopy is a powerful tool for confirming the identity and determining the level of

deuteration.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

Solvent: The sample is dissolved in a deuterated solvent that does not exchange with the

hydroxyl protons of the glucose, such as Dimethyl Sulfoxide-d6 (DMSO-d6).

¹H NMR: The absence of signals in the proton NMR spectrum, where signals for the non-

deuterated analog would appear, confirms a high level of deuteration. Residual proton

signals can be integrated to quantify the isotopic purity.

¹³C NMR: The ¹³C NMR spectrum will show characteristic shifts for the glucose carbon

backbone, confirming the overall structure.

²H NMR: A deuterium NMR spectrum can be acquired to directly observe the deuterium

signals and confirm their positions on the glucose molecule.

Mass Spectrometry (MS) for Molecular Weight
Verification and Isotopic Enrichment
Mass spectrometry is used to confirm the molecular weight and assess the isotopic distribution.

Instrumentation: An Electrospray Ionization (ESI) mass spectrometer is commonly used.

Ionization Mode: ESI can be performed in either positive or negative ion mode. In negative

ion mode, the [M-H]⁻ ion is often observed.

Sample Infusion: The sample, dissolved in a suitable solvent like methanol or water, is

directly infused into the mass spectrometer.
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Data Analysis: The mass spectrum will show a peak corresponding to the molecular weight

of alpha-D-glucose-d12 (192.23 g/mol ). The isotopic distribution of this peak is analyzed to

confirm the high level of deuterium incorporation and to calculate the isotopic enrichment.

Mandatory Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the

analysis and use of alpha-D-glucose-d12.
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Caption: Quality control workflow for alpha-D-glucose-d12.
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Caption: Use of alpha-D-glucose-d12 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12412515#alpha-d-glucose-d12-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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